Cas no 107427-71-4 (N,4-dimethyl-2-Pyridinecarboxamide)

• Product Name: N,4-dimethyl-2-Pyridinecarboxamide
• CAS No: 107427-71-4
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 1019787
• PubChem ID: 13664932
• Update Time: 2025-05-23

N,4-dimethyl-2-Pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N,4-dimethyl-2-Pyridinecarboxamide
• 2-Pyridinecarboxamide,N,4-dimethyl-(9CI)
• SCHEMBL171083
• N,4-dimethylpicolinamide
• MFCD18384588
• DTXSID101295552
• 107427-71-4
• N,4-dimethylpyridine-2-carboxamide

• Inchi： 1S/C8H10N2O/c1-6-3-4-10-7(5-6)8(11)9-2/h3-5H,1-2H3,(H,9,11)
• InChI Key： LNAOJSQCXWZLNQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CN=1)NC

Computed Properties

• Exact Mass: 150.0794
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N,4-dimethyl-2-Pyridinecarboxamide

N,4-Dimethyl-2-Pyridinecarboxamide: A Comprehensive Overview

N,4-Dimethyl-2-pyridinecarboxamide, also known by its CAS number 107427-71-4, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of N,4-dimethyl-2-pyridinecarboxamide consists of a pyridine ring substituted with a methyl group at position 4 and an amide group at position 2. This substitution pattern imparts the molecule with distinct electronic and steric properties, making it a valuable compound for further research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N,4-dimethyl-2-pyridinecarboxamide. Researchers have explored various methodologies to optimize the synthesis process, including microwave-assisted synthesis and catalytic methods. These techniques not only enhance the yield but also reduce the reaction time, making the compound more accessible for large-scale production. The stability and reactivity of N,4-dimethyl-2-pyridinecarboxamide have been extensively studied under different conditions, revealing its potential as a building block for more complex molecules.

In terms of applications, N,4-dimethyl-2-pyridinecarboxamide has shown promise in the field of agrochemistry. Studies have demonstrated its effectiveness as a plant growth regulator, capable of enhancing crop yield under stress conditions such as drought or salinity. This property is attributed to its ability to modulate plant hormone signaling pathways. Additionally, this compound has been investigated for its potential as an herbicide safener, which can protect crops from herbicide-induced damage without affecting their growth.

The pharmacological properties of N,4-dimethyl-2-pyridinecarboxamide have also garnered attention in the pharmaceutical industry. Preclinical studies suggest that this compound exhibits anti-inflammatory and antioxidant activities, making it a potential candidate for drug development. Researchers have explored its mechanism of action and found that it interacts with key cellular pathways involved in inflammation and oxidative stress. Furthermore, its ability to cross the blood-brain barrier has opened avenues for its use in neuroprotective therapies.

In materials science, N,4-dimethyl-2-pyridinecarboxamide has been utilized as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its amide functionality allows for strong interactions with metal ions, enabling the formation of porous structures with high surface area. These materials have applications in gas storage, catalysis, and sensing technologies.

The environmental impact of N,4-dimethyl-2-pyridinecarboxamide has also been a subject of recent research. Studies have assessed its biodegradability and toxicity under various environmental conditions. Results indicate that this compound is moderately biodegradable under aerobic conditions but may persist in anaerobic environments. Efforts are being made to develop eco-friendly synthesis routes and application methods to minimize its environmental footprint.

In conclusion, N,4-dimethyl-2-pyridinecarboxamide (CAS No. 107427-71-4) is a multifaceted compound with diverse applications across different industries. Its unique chemical properties and versatile functionality make it an attractive target for further research and development. As new insights into its synthesis, properties, and applications continue to emerge, this compound is poised to play a significant role in advancing science and technology.